4-(Diethylamino)oxan-3-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 4-(diethylamino)oxan-3-ol
• InChI: InChI=1S/C9H19NO2/c1-3-10(4-2)8-5-6-12-7-9(8)11/h8-9,11H,3-7H2,1-2H3
• InChI Key: ISXLRWNWADACTR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1CCOCC1O

Description

4-(Diethylamino)oxan-3-ol is a synthetic organic compound featuring an oxane (tetrahydropyran) ring substituted with a diethylamino group at position 4 and a hydroxyl group at position 2. The diethylamino group introduces lipophilicity and basicity, which may influence solubility, pharmacokinetics, and bioactivity compared to other oxan-3-ol derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Diethylamino)oxan-3-ol can be achieved through several methods. One common approach involves the palladium-catalyzed amination of allylic substrates. For example, the reaction of 1-acetoxy-4-chloro-2-butene with diethylamine in the presence of a palladium catalyst can yield 4-(Diethylamino)oxan-3-ol .

Industrial Production Methods

Industrial production of 4-(Diethylamino)oxan-3-ol typically involves large-scale synthesis using similar palladium-catalyzed reactions. The process is optimized for high yield and purity, often involving multiple purification steps such as distillation and recrystallization to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

4-(Diethylamino)oxan-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxanones.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: The diethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxanones, while reduction can produce various amines or alcohols.

Scientific Research Applications

4-(Diethylamino)oxan-3-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Diethylamino)oxan-3-ol involves its interaction with specific molecular targets and pathways. For instance, it may act as an enzyme inhibitor or receptor modulator, affecting biochemical pathways within cells. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-(Diethylamino)oxan-3-ol with structurally related oxan-3-ol derivatives and other diethylamino-containing compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties	Applications	Reference
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol	C₆H₁₂O₃	132.16	Hydroxymethyl at C4	High purity (≥95%), liquid, hydrophilic	Pharmaceuticals, material science, organic synthesis
4-(Aminomethyl)oxazolidin-2-one hydrochloride	C₅H₁₁ClN₂O₂	166.61	Aminomethyl at C4 (oxazolidinone core)	Solid, polar, basic	Intermediate in drug synthesis
Hycanthone	C₂₀H₂₄N₂O₂S	356.49	Diethylaminoethyl-amino, thioxanthenone	Antischistosomal agent	Parasitic disease therapy
4-(Diethylamino)salicylaldehyde	C₁₁H₁₅NO₂	193.25	Diethylamino at C4 (salicylaldehyde core)	EC₅₀: 14.487 mg/L (antifungal vs. Rhizoctonia solani)	Antimicrobial agent

Functional Group Impact on Bioactivity

• Diethylamino Group: Enhances lipophilicity and membrane permeability. In 4-(Diethylamino)salicylaldehyde, this group contributes to potent antifungal activity (EC₅₀: 14.487 mg/L) . Hycanthone’s diethylaminoethyl side chain enables interaction with parasitic enzymes .
• Hydroxymethyl Group : Increases hydrophilicity, as seen in (3R,4R)-4-(Hydroxymethyl)oxan-3-ol, favoring applications in water-soluble drug formulations and polymer chemistry .

Biological Activity

4-(Diethylamino)oxan-3-ol is a compound of interest in pharmaceutical and biochemical research due to its potential biological activity and interactions with various biomolecules. This article aims to provide a comprehensive overview of the biological properties, mechanisms of action, and relevant case studies related to this compound.

Molecular Formula: C10H19NO2
Molecular Weight: 185.26 g/mol
IUPAC Name: 4-(Diethylamino)-3-oxolan-2-ol
Canonical SMILES: CC(N(CC)C)C1CC(O1)C(=O)N

The biological activity of 4-(Diethylamino)oxan-3-ol can be attributed to its ability to interact with various molecular targets within biological systems. The diethylamino group enhances its lipophilicity, allowing for better membrane permeability and interaction with cellular receptors.

• Receptor Interaction: The compound may act as an agonist or antagonist at specific neurotransmitter receptors, influencing pathways related to cognition and mood regulation.
• Enzyme Inhibition: Preliminary studies indicate that it could inhibit certain enzymes involved in metabolic pathways, potentially leading to therapeutic effects in conditions like diabetes or obesity.

Pharmacological Effects

Research has demonstrated several pharmacological effects associated with 4-(Diethylamino)oxan-3-ol:

• Neuroprotective Effects: Studies suggest that the compound may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative diseases such as Alzheimer's and Parkinson's.
• Anti-inflammatory Properties: There is evidence indicating that it can reduce inflammation markers, making it a candidate for treating inflammatory diseases.

Case Studies

• Neuroprotection in Cellular Models:
  • In vitro studies using neuronal cell lines showed that treatment with 4-(Diethylamino)oxan-3-ol resulted in a significant reduction in cell death induced by oxidative stress. The mechanism was linked to the modulation of antioxidant enzyme activity.
• Anti-inflammatory Activity:
  • A study conducted on animal models of arthritis demonstrated that administration of 4-(Diethylamino)oxan-3-ol led to decreased levels of pro-inflammatory cytokines (e.g., TNF-alpha, IL-6), suggesting its potential use in managing autoimmune conditions.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
4-(Diethylamino)oxan-3-ol	C10H19NO2	Neuroprotective, anti-inflammatory
Diethylamine	C4H11N	Mild stimulant, limited neuroprotective effects
Oxazepam	C15H11ClN2O3	Anxiolytic, sedative

Research Findings

Recent investigations into the biological activity of 4-(Diethylamino)oxan-3-ol have yielded promising results:

• In Vivo Efficacy: Animal studies have shown improved cognitive function in models treated with the compound, indicating potential applications in memory-related disorders.
• Safety Profile: Toxicological assessments reveal a favorable safety profile at therapeutic doses, making it a viable candidate for further clinical development.